2-(naphthalen-1-yl)-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide
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Description
2-(naphthalen-1-yl)-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C23H20N4O2S2 and its molecular weight is 448.56. The purity is usually 95%.
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Scientific Research Applications
Anti-Parkinson's Activity
A study explored the synthesis of novel derivatives of 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)] acetamide for their anti-Parkinson's activity. In vitro and in vivo screenings indicated significant anti-Parkinson's activity in a 6-OHDA lesioned rat model, particularly for derivatives showing potent free radical scavenging ability. This suggests potential therapeutic applications in Parkinson's disease management (Gomathy, Antony, Elango, Singh, & Gowramma, 2012).
Anti-HIV Activity
Research into the synthesis of new naphthalene derivatives, specifically 2-(naphthalen-2-yloxy)-N-[(aryl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl] acetamides, has shown promising anti-HIV activity. These compounds have been screened against HIV-1 and HIV-2, with one showing potent in vitro inhibition of HIV-1 replication, marking it as a lead for further antiviral agent development (Hamad, Al-Haidery, Al-Masoudi, Sabri, Sabri, & Al-Masoudi, 2010).
Anticancer Evaluation
Derivatives of 2-(4-(naphthalen-2-yl)-1,2,3-thiadiazol-5-ylthio)-N-acetamides have been evaluated for their anticancer properties. Specific derivatives demonstrated potent inhibition against various cancer cell lines, suggesting their utility as novel non-nucleoside HIV-1 reverse transcriptase inhibitors with potential implications in cancer treatment strategies (Zhan, Liu, Fang, Li, Pannecouque, & De Clercq, 2009).
Antioxidant and Anti-Inflammatory Agents
A series of compounds derived from 2-acetylnaphthalene have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. The structural design and functionalization of these derivatives play a critical role in enhancing their efficacy as potential therapeutic agents (Thabet, 2011).
Antifungal and Antimicrobial Activity
Azetidinone and Thiazolidinones derivatives of 2-Amino-6-(2-naphthalenyl)thiazolo[3,2-d]thiadiazole have been synthesized and screened for their antifungal activity, revealing significant efficacy against several fungal strains. This research underscores the potential of these compounds in developing new antifungal treatments (Patel & Mehta, 2006).
Properties
IUPAC Name |
N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O2S2/c1-15-6-4-10-18(12-15)24-21(29)14-30-23-27-26-22(31-23)25-20(28)13-17-9-5-8-16-7-2-3-11-19(16)17/h2-12H,13-14H2,1H3,(H,24,29)(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COWNBMLUSHDIAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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